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TNO155 Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with TNO155,
a selective allosteric inhibitor of SHP2.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of TNO155?

Al: TNO155 is a potent and selective, orally active allosteric inhibitor of wild-type SHP2 (Src
homology region 2 domain-containing phosphatase 2).[1] It binds to an allosteric tunnel in the
SHP2 protein, stabilizing it in an auto-inhibited conformation.[1] This prevents SHP2 from
dephosphorylating its target proteins, thereby inhibiting the RAS-MAPK signaling pathway,
which is crucial for cell growth and differentiation.[2][3]

Q2: What are the known on-target and off-target effects of TNO155?

A2: The primary on-target effect of TNO155 is the inhibition of SHP2 phosphatase activity. This
leads to the downstream inhibition of the MAPK pathway, as evidenced by reduced
phosphorylation of ERK (pERK).[4][5] TNO155 has also been shown to suppress the JAK/STAT
signaling pathway by downregulating p-JAK1, p-STAT1, and p-STAT3.[4][5] While TNO155 is
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highly selective for SHP2, some off-target activities have been identified at higher
concentrations.

TNO155 Selectivity Profile

The following table summarizes the inhibitory activity of TNO155 against its primary target
SHP2 and known off-targets.

Target Assay Type IC50 Reference
SHP2 (PTPN11) Biochemical 0.011 pM [1]
pERK (KYSE520
Cellular 0.008 pM
cells)
Cell Proliferation
Cellular 0.100 uM
(KYSES20 cells)
Cavl.2 Off-Target 18 uM
VMAT Off-Target 6.9 uM
SST3 Off-Target 11 pM

Troubleshooting Guides

Issue 1: Inconsistent IC50 values in cell proliferation assays.
o Possible Cause 1: Cell line variability.

o Troubleshooting: Ensure consistent cell line passage number and health. Different cancer
cell lines can exhibit varying sensitivity to TNO155. For example, IC50 values in a panel of
21 oral squamous cell carcinoma (OSCC) cell lines ranged from 0.39 uM to 211.1 uM.[4]

o Possible Cause 2: Assay methodology.

o Troubleshooting: The choice of proliferation assay (e.g., MTT, AlamarBlue) can influence
results. Ensure the chosen assay is optimized for your specific cell line and that the
incubation times are appropriate. Refer to the detailed experimental protocols below.
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e Possible Cause 3: Compound stability.

o Troubleshooting: Prepare fresh dilutions of TNO155 for each experiment from a validated
stock solution.

Issue 2: Lack of pERK inhibition in Western blot analysis.
e Possible Cause 1: Insufficient TNO155 concentration or treatment time.

o Troubleshooting: Perform a dose-response and time-course experiment to determine the
optimal conditions for pERK inhibition in your cell line. A dose-dependent downregulation
of p-MEK and p-ERK has been observed as early as 1-hour post-treatment.[4]

e Possible Cause 2: Cell line is resistant to SHP2 inhibition.

o Troubleshooting: Some cell lines may have compensatory signaling pathways that bypass
the need for SHP2 signaling. Consider using a positive control cell line known to be
sensitive to TNO155, such as KYSE520.

e Possible Cause 3: Technical issues with the Western blot.

o Troubleshooting: Ensure proper protein extraction, gel electrophoresis, transfer, and
antibody incubation. Refer to the detailed Western blot protocol below.

Experimental Protocols
Biochemical SHP2 Phosphatase Assay

This protocol is adapted from standard fluorescence-based phosphatase assays.[6][7]

¢ Reagents:

o

Recombinant full-length wild-type SHP2 protein.

[¢]

DiIFMUP (6,8-Difluoro-4-Methylumbelliferyl Phosphate) substrate.

[¢]

Assay Buffer: 50 mM Tris-HCI pH 7.2, 100 mM NaCl, 5 mM DTT, 0.01% Tween-20.

TNO155 stock solution in DMSO.

[e]
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e Procedure:

o

Prepare serial dilutions of TNO155 in DMSO.
o In a 384-well black plate, add TNO155 dilutions.

o Add SHP2 enzyme to each well and incubate for 15 minutes at room temperature to allow
for compound binding.

o Initiate the reaction by adding DiIFMUP substrate.

o Monitor the increase in fluorescence (Excitation: 358 nm, Emission: 450 nm) over time
using a plate reader.

o Calculate the rate of reaction and determine the IC50 value by plotting the percent
inhibition against the TNO155 concentration.

Cellular pERK Inhibition Western Blot Assay

This protocol provides a general workflow for assessing pERK levels in cells treated with
TNO155.[8]

e Cell Culture and Treatment:

o Seed cells in 6-well plates and allow them to adhere overnight.

o Treat cells with varying concentrations of TNO155 for the desired time (e.g., 1-24 hours).
e Lysate Preparation:

o Wash cells with ice-cold PBS.

o Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

o Clarify the lysates by centrifugation.
o Western Blotting:

o Determine protein concentration using a BCA or Bradford assay.
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o Separate proteins by SDS-PAGE and transfer to a PVDF membrane.
o Block the membrane with 5% non-fat milk or BSA in TBST.

o Incubate the membrane with primary antibodies against p-ERK1/2 (Thr202/Tyr204) and
total ERK1/2 overnight at 4°C.

o Wash the membrane and incubate with HRP-conjugated secondary antibodies.
o Detect the signal using an ECL substrate and an imaging system.

o Quantify band intensities and normalize p-ERK levels to total ERK.

MTT Cell Proliferation Assay

This protocol is a standard method for assessing cell viability and proliferation.[9][10][11][12]
o Cell Seeding:
o Seed cells in a 96-well plate at a predetermined optimal density.
o Allow cells to attach and grow for 24 hours.
e Compound Treatment:
o Treat cells with a serial dilution of TNO155.
o Include a vehicle control (DMSO) and a no-cell control.
o Incubate for the desired duration (e.g., 72 hours).
o MTT Addition and Incubation:

o Add MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each
well.

o Incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple
formazan crystals.
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¢ Solubilization and Measurement:

o Add a solubilization solution (e.g., DMSO or a detergent-based solution) to each well to
dissolve the formazan crystals.

o Read the absorbance at 570 nm using a microplate reader.

o Calculate the percentage of cell viability relative to the vehicle-treated control and
determine the IC50 value.

Visualizations

© 2026 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12388713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Receptor Tyrosine
Kinase (RTK)

Grb2

TNO155

recruits inhibits

SOS

activates activates

RAS

Cell Proliferation,
Survival, Differentiation

Click to download full resolution via product page

Caption: SHP2 signaling pathway and the inhibitory action of TNO155.
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Caption: Experimental workflow for assessing TNO155 activity.
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Caption: Troubleshooting logic for unexpected experimental results with TNO155.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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